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Compound of Interest

Compound Name: Catechol diacetate

Cat. No.: B1361081

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for catechol
diacetate (CAS No. 635-67-6). It is intended for professionals in research and drug
development who may be working with this compound. While data on catechol diacetate is
limited, its chemical relationship to catechol—a well-studied compound—provides a basis for
many of the safety and handling recommendations outlined here. Catechol diacetate can
hydrolyze to form catechol and acetic acid, particularly under acidic or basic conditions, and
thus shares many of the same toxicological concerns.[1][2]

Chemical and Physical Properties

Catechol diacetate, also known as 1,2-diacetoxybenzene, is the diacetate ester of catechol.[3]
It is a colorless to pale yellow liquid with a sweet odor.[2] The acetate groups alter the
molecule's chemical properties compared to catechol, making it a more stable precursor that
can release the more reactive catechol upon hydrolysis.[1]

Table 1: Physical and Chemical Properties of Catechol Diacetate
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Property Value Reference
Molecular Formula C10H1004 [2][3]
Molecular Weight 194.18 g/mol Calculated
Appearance Colorless to pale yellow liquid [2]

Odor Pleasant, sweet [2]

Melting Point 64.5 °C [2]

CAS Number 635-67-6 [3]

Hazard Identification and Classification

Catechol diacetate is classified as a skin and eye irritant.[2][3] Although specific toxicological
data is limited, its potential to hydrolyze to catechol suggests that it should be handled with the
same precautions as its parent compound.

Table 2: GHS Hazard Classification for Catechol Diacetate

Hazard Class Category GHS Code Hazard Statement
Skin Causes skin
: o 2 H315 N
Corrosion/Irritation irritation[2][3]
Serious Eye Causes serious eye
o 2A H319 o
Damage/Eye Irritation irritation[2][3]
Pictogram:
alt text

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks associated with the specific experimental protocol
should be conducted to determine the appropriate level of PPE.

Table 3: Recommended Personal Protective Equipment

Protection Type Recommendation

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[4]

Handle with impervious gloves (e.g., nitrile
Skin Protection rubber). Wear a lab coat or other protective
clothing.[4]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a full-face respirator. Use only

outdoors or in a well-ventilated area.[4]

General Handling Procedures

¢ Avoid all personal contact, including inhalation.[5]
e Wash hands thoroughly after handling.[4]
e Use in a well-ventilated area.[5]

» Do not eat, drink, or smoke when using this product.[5][6]

Storage

» Keep container tightly closed in a dry and well-ventilated place.
e Store in a cool place.[7]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Table 4: First Aid Measures

Exposure Route

Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[8]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Consult a doctor.

[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a poison

center or doctor.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Spill Response

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Spill Response Workflow

Evacuate personnel to a safe area.
Keep people away from and upwind of spill/leak.

Ensure adequate ventilation.

Wear appropriate PPE:
- Chemical resistant gloves
- Safety goggles
- Respirator (if necessary)

Contain spill with inert absorbent material
(e.g., sand, earth, vermiculite).

Collect and place in a suitable, closed container for disposal.

Clean the affected area thoroughly.

Dispose of waste according to
local, state, and federal regulations.

Spill Cleaned

Click to download full resolution via product page

Spill Response Workflow
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Toxicological Information

While specific toxicological data for catechol diacetate is not readily available, the toxicology
of catechol is well-documented and should be considered due to the potential for hydrolysis.

Table 5: Acute Toxicity Data for Catechol

Route Species LD50 Reference
Oral Rat 260 mg/kg [7]
Dermal Rabbit 800 mg/kg [9]

Chemical Reactivity and Decomposition

Catechol diacetate is stable under recommended storage conditions. However, it can undergo
hydrolysis to form catechol and acetic acid.

Hydrolysis of Catechol Diacetate

Catechol Diacetate Water

C10H1004 H20

Hydrolysis
Catechol Acetic Acid
CeHa(OH)2 CHsCOOH

Click to download full resolution via product page

Hydrolysis of Catechol Diacetate

Incompatible Materials: Strong oxidizing agents, strong bases.
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Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products
may include carbon oxides.[7]

Experimental Protocols

The following is a generalized experimental protocol for the safe use of catechol diacetate in a
laboratory setting. This should be adapted to the specific requirements of your experiment.
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General Experimental Workflow

Experiment Planning

Conduct Risk Assessment

Select Appropriate PPE

Prepare work area in a
well-ventilated space (e.g., fume hood).

Handle Catechol Diacetate
- Avoid creating aerosols
- Use appropriate dispensing techniques

Conduct Reaction

Work-up and Purification

Dispose of waste in
- Labeled, sealed containers

Clean work area and equipment.

Experiment Complete

Click to download full resolution via product page

General Experimental Workflow
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This guide is intended to provide a summary of the available safety and handling information
for catechol diacetate. It is not a substitute for a thorough review of the Safety Data Sheet
(SDS) and a comprehensive risk assessment for your specific application. Always consult the
most up-to-date SDS for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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